Cas no 2034376-45-7 (N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide
• CAS No: 2034376-45-7
• MF: C₁₄H₁₃N₃O₂S
• MW: 287.34
• CID: 5333860
• Update Time: 2025-05-20

N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide
• N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]thiophene-3-carboxamide
• N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide

• Inchi： 1S/C14H13N3O2S/c18-14(12-2-6-20-10-12)15-3-4-17-8-13(7-16-17)11-1-5-19-9-11/h1-2,5-10H,3-4H2,(H,15,18)
• InChI Key： DFMOOAJPFLHARV-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(NCCN1C=C(C=N1)C1=COC=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 88.3

Additional information on N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide

Professional Introduction to N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide (CAS No. 2034376-45-7)

N-{2-[4-(furan-3-yl-1H-pyrazol-1-yl)ethyl]thiophene-3-carboxamide (CAS No. 2034376-45-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, combines elements of heterocyclic chemistry, including furan, pyrazole, and thiophene moieties, which are well-documented for their diverse biological activities. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up a myriad of possibilities for its potential applications in drug discovery and development.

The molecular framework of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide incorporates a thiophene ring at its core, which is further substituted with an amide group at the 3-position. This structural motif is particularly intriguing due to the amide bond's role as a key pharmacophore in numerous bioactive molecules. The amide group not only enhances the solubility and bioavailability of the compound but also facilitates interactions with biological targets such as enzymes and receptors. The thiophene moiety, known for its stability and electronic properties, adds another layer of complexity to the compound's behavior, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide exemplifies this trend, as it embodies the synergy between multiple heterocyclic systems. The combination of furan and pyrazole units within its structure suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. These heterocycles are known to exhibit a wide range of biological activities due to their ability to modulate various biochemical pathways.

The furan moiety, in particular, has been extensively studied for its pharmacological properties. Furan derivatives are known to possess antioxidant, anti-inflammatory, and even neuroprotective effects. When integrated into a molecule like N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide, the furan unit can contribute to the overall bioactivity by interacting with specific targets in biological systems. Similarly, the pyrazole ring is another key component that has been widely explored for its therapeutic potential. Pyrazole derivatives are known for their anti-inflammatory, anticonvulsant, and antimicrobial properties, making them valuable scaffolds for drug development.

The structural complexity of N-{2-[4-(furan-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide also presents opportunities for further chemical modification. By altering specific functional groups or introducing additional substituents, researchers can fine-tune the compound's biological activity and optimize its pharmacokinetic profile. This flexibility is particularly important in drug discovery pipelines, where lead optimization is a critical step towards developing a successful therapeutic agent.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-{2-[4-(furan-3-yl)-1H-pyrazol-1-y]ethyl}thiophene -3-carboxamide with high accuracy. These tools have been instrumental in identifying potential drug candidates and understanding their interactions with biological targets at the molecular level. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to market more efficiently.

The potential applications of N-{2-[4-(furan -3 -yl)-1H-pyrazol -1 -yl]ethyl}thiophene -3-carboxamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool in materials science and nanotechnology as well. For instance, the compound's ability to self-assemble into supramolecular structures could be exploited for the development of novel materials with applications in drug delivery systems or sensors.

In conclusion, N-{2-[4-(furan -3 -yl-1H-pyrazol -1 -yl)ethyl}thiophene -3-carboxamide (CAS No. 2034376 -45 -7) is a multifaceted compound with significant potential in various fields of science and medicine. Its intricate molecular structure and diverse functional groups make it a promising candidate for further research and development. As our understanding of complex organic molecules continues to grow, compounds like this one will play an increasingly important role in advancing scientific knowledge and developing innovative solutions to global challenges.